4-(2,4-Difluoroanilino)-4-oxobut-2-enoic acid

• IUPAC Name: 4-(2,4-difluoroanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C10H7F2NO3/c11-6-1-2-8(7(12)5-6)13-9(14)3-4-10(15)16/h1-5H,(H,13,14)(H,15,16)
• InChI Key: DVBSHLGHHLTWPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)C=CC(=O)O
• Molecular Formula: C10H7F2NO3
• DSSTOX Substance ID: DTXSID301223555
• Molecular Weight: 227.16 g/mol
• CAS RN: 198077-70-2

Description

4-(2,4-Difluoroanilino)-4-oxobut-2-enoic acid, also known as DFOB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DFOB is a derivative of 2-oxobut-3-enoic acid and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

• Synthesis of Biologically Active Compounds : Derivatives of 4-(hetero)aryl-4-oxobut-2-enoic acid, a category that includes 4-(2,4-Difluoroanilino)-4-oxobut-2-enoic acid, are valuable as building blocks in creating biologically active compounds. An efficient synthesis method using microwave assistance and ytterbium triflate catalyst has been developed for these compounds (Tolstoluzhsky et al., 2008).

• Molecular Structure Analysis : The molecular structure of compounds like N-Phenylmaleamic acid, which is structurally similar to 4-(2,4-Difluoroanilino)-4-oxobut-2-enoic acid, has been studied. These molecules are essentially planar, and their structure is stabilized by intramolecular hydrogen bonds (Lo & Ng, 2009).

• Cytotoxicity Against Carcinoma Cells : Certain derivatives of N-maleanilinic acid have shown significant effectiveness against various carcinoma cells, suggesting their potential as anticancer agents (Zayed et al., 2019).

• DNA Interaction and Antitumor Activities : Specific derivatives have been synthesized and characterized for their interactions with DNA and potential antitumor activities. These studies reveal the possibility of these compounds being used as potent antitumor agents (Sirajuddin et al., 2015).

• Synthesis of Transition Metal Ion Complexes : Complexes of similar compounds with various transition metal ions have been synthesized, which could have implications in fields like coordination chemistry and material science (Ferenc et al., 2017).

• Antimicrobial Activity : Some novel heterocyclic compounds derived from similar acids have demonstrated antimicrobial activities, highlighting their potential in developing new antimicrobial agents (El-hashash et al., 2014).